Cas no 129587-09-3 ((1R,2S,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,8,14,15-Tetrahydroxy-2,6,13,16-tetramethyl-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-5-ene-4,11-dione)
129587-09-3 structure
Product Name:(1R,2S,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,8,14,15-Tetrahydroxy-2,6,13,16-tetramethyl-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-5-ene-4,11-dione
CAS No:129587-09-3
MF:C19H26O7
MW:366.405546665192
CID:190624
Update Time:2024-03-01
(1R,2S,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,8,14,15-Tetrahydroxy-2,6,13,16-tetramethyl-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-5-ene-4,11-dione Chemical and Physical Properties
Names and Identifiers
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- 1H-Phenanthro[10,1-bc]furan-4,9(2H,5aH)-dione,3,3a,6,6a,10,10a,10b,10c-octahydro-1,2,6,10-tetrahydroxy-3,7,10a,10c-tetramethyl-,(1R,2R,3R,3aS,5aS,6R,6aS,10S,10aS,10bR,10cR)-
- 1H-Phenanthro[10,1-bc]furan-4,9(2H,5aH)-dione,3,3a,6,6a,10,10a,10b,10c-octahydro-1,2,6,10-tetrahydroxy-3,7,10a,10c-tetramethy
- 1H-Phenanthro[10,1-bc]furan-4,9(2H,5aH)-dione,3,3a,6,6a,10,10a,10b,10c-octahydro-1,2,6,10-tetrahydroxy-3,7,10a,10c-tetramethyl-,[1R-(1a,2b,3b,3aa,5aa,6b,6ab,10a,10aa,10bb,10ca)]-
- Longilactone
- (1R,2S,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,8,14,15-Tetrahydroxy-2,6,13,16-tetramethyl-10-oxatetracycl
- (1R,2S,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,8,14,15-Tetrahydroxy-2,6,13,16-tetramethyl-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-5-ene-4,11-dione
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- Inchi: 1S/C19H26O7/c1-6-5-8(20)15(24)18(3)9(6)12(22)16-19(4)10(17(25)26-16)7(2)11(21)13(23)14(18)19/h5,7,9-16,21-24H,1-4H3/t7-,9-,10-,11-,12-,13+,14-,15-,16-,18+,19+/m1/s1
- InChI Key: KBBRVTNGCNCUCX-LISBJPICSA-N
- SMILES: O1C([C@H]2[C@@H](C)[C@H]([C@@H]([C@@H]3[C@@]4(C)[C@@H](C(C=C(C)[C@@H]4[C@H]([C@@H]1[C@]32C)O)=O)O)O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 717
- Topological Polar Surface Area: 124
- XLogP3: -0.473999999999999
(1R,2S,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,8,14,15-Tetrahydroxy-2,6,13,16-tetramethyl-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-5-ene-4,11-dione Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
129587-09-3 ((1R,2S,3S,7S,8R,9S,12S,13R,14R,15R,16R)-3,8,14,15-Tetrahydroxy-2,6,13,16-tetramethyl-10-oxatetracyclo[7.6.1.02,7.012,16]hexadec-5-ene-4,11-dione) Related Products
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